Cas no 23826-80-4 (1,3-Propanediamine,N1-heptyl-N3,N3-dimethyl-N1-2-pyridinyl-)
23826-80-4 structure
Product Name:1,3-Propanediamine,N1-heptyl-N3,N3-dimethyl-N1-2-pyridinyl-
CAS No:23826-80-4
MF:C17H31N3
MW:277.448144197464
CID:260142
PubChem ID:212054
Update Time:2025-04-19
1,3-Propanediamine,N1-heptyl-N3,N3-dimethyl-N1-2-pyridinyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediamine,N1-heptyl-N3,N3-dimethyl-N1-2-pyridinyl-
- Pyridine, 2-(N-(3-dimethylaminopropyl)-N-heptylamino)-
- Heptylamine, N-(3-(dimethylamino)propyl)-N-(2-pyridyl)-
- R.500
- N~1~-Heptyl-N~3~,N~3~-dimethyl-N~1~-(pyridin-2-yl)propane-1,3-diamine
- DTXSID20946633
- 2-(N-(3-Dimethylaminopropyl)-N-heptylamino)pyridine
- 1-Dimethylaminopropyl-1-(n-heptyl)-1-(2-pyridyl)amine
- BRN 0407237
- 23826-80-4
- N-[3-(Dimethylamino)propyl]-N-heptyl-2-pyridinamine
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- Inchi: 1S/C17H31N3/c1-4-5-6-7-10-15-20(16-11-14-19(2)3)17-12-8-9-13-18-17/h8-9,12-13H,4-7,10-11,14-16H2,1-3H3
- InChI Key: BBEIBFUINWSRLG-UHFFFAOYSA-N
- SMILES: N(C1C=CC=CN=1)(CCCN(C)C)CCCCCCC
Computed Properties
- Exact Mass: 277.25203
- Monoisotopic Mass: 277.252
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 11
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 19.4Ų
Experimental Properties
- Density: 0.947
- Boiling Point: 381°Cat760mmHg
- Flash Point: 184.2°C
- Refractive Index: 1.517
- PSA: 19.37
1,3-Propanediamine,N1-heptyl-N3,N3-dimethyl-N1-2-pyridinyl- Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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